N-(2-azaspiro[4.5]dec-4-ylmethyl)-2-methoxyacetamide
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Overview
Description
N-(2-azaspiro[4.5]dec-4-ylmethyl)-2-methoxyacetamide, also known as ASDM, is a chemical compound that has been extensively studied for its potential use in scientific research. ASDM is a spirocyclic amide that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further investigation.
Scientific Research Applications
Copper-Catalyzed Intramolecular Trifluoromethylation
This compound is used in the Copper-Catalyzed Intramolecular Trifluoromethylation of N-Benzylacrylamides . This process is coupled with Dearomatization, which provides access to CF3–Containing 2-Azaspiro[4.5]decanes .
Electrochemical Electrophilic Bromination/Spirocyclization
The compound is also used in the Electrochemical Electrophilic Bromination/Spirocyclization of N-benzyl-acrylamides . This process leads to the creation of brominated 2-azaspiro[4.5]decanes .
Synthesis of 1-Substituted 2-Azaspiro[4.5]Deca-6,9-Dien-8-Ones
“N-(2-azaspiro[4.5]dec-4-ylmethyl)-2-methoxyacetamide” is used in the Synthesis of 1-Substituted 2-Azaspiro[4.5]Deca-6,9-Dien-8-Ones .
Electrochemical Trifluoromethylation/Spirocyclization
The compound is used in the Electrochemical Trifluoromethylation/Spirocyclization of N-Benzylacrylamides . This approach provides a green and efficient route to construct a series of CF3-containing 2-azaspiro[4.5]decanes .
Mechanism of Action
Target of Action
The primary targets of N-(2-azaspiro[4It is known that azaspiro compounds, which this molecule belongs to, have been found to be highly active against various cell lines
Mode of Action
The exact mode of action of N-(2-azaspiro[4The synthesis of similar azaspiro compounds involves a tandem radical addition and dearomatizing cyclization process . This suggests that the compound might interact with its targets through a similar mechanism, leading to changes in the target molecules.
Biochemical Pathways
The specific biochemical pathways affected by N-(2-azaspiro[4Azaspiro compounds are known to be involved in a variety of biological activities, suggesting that they may affect multiple biochemical pathways .
Result of Action
The molecular and cellular effects of N-(2-azaspiro[4Azaspiro compounds are known to exhibit a variety of biological activities, suggesting that this compound may have similar effects .
properties
IUPAC Name |
N-(2-azaspiro[4.5]decan-4-ylmethyl)-2-methoxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N2O2/c1-17-9-12(16)15-8-11-7-14-10-13(11)5-3-2-4-6-13/h11,14H,2-10H2,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSLQEGHFPQGZAN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(=O)NCC1CNCC12CCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-azaspiro[4.5]dec-4-ylmethyl)-2-methoxyacetamide | |
CAS RN |
2095939-61-8 |
Source
|
Record name | N-({2-azaspiro[4.5]decan-4-yl}methyl)-2-methoxyacetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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